1-(2-Bromo-3,4-difluorophenyl)ethanone
Overview
Description
1-(2-Bromo-3,4-difluorophenyl)ethanone is a chemical compound with the molecular formula C8H5BrF2O and a molecular weight of 235.03 . It is typically stored in an inert atmosphere at temperatures between 2-8°C . The compound can exist in various physical forms such as liquid, solid, semi-solid, or lump .
Molecular Structure Analysis
The IUPAC name for this compound is 1-(2-bromo-3,4-difluorophenyl)ethan-1-one . The InChI code is 1S/C8H5BrF2O/c1-4(12)5-2-3-6(10)8(11)7(5)9/h2-3H,1H3 .Physical And Chemical Properties Analysis
1-(2-Bromo-3,4-difluorophenyl)ethanone has a molecular weight of 235.03 . It is typically stored in an inert atmosphere at temperatures between 2-8°C . The compound can exist in various physical forms such as liquid, solid, semi-solid, or lump .Scientific Research Applications
1-(2-Bromo-3,4-difluorophenyl)ethanone: A Comprehensive Analysis of Scientific Research Applications
Anti-Trypanosomal Agents Development: This compound serves as a reagent in synthesizing new classes of anti-trypanosomal agents, particularly imidazopyridines, which are investigated for their potential to treat trypanosomiasis (sleeping sickness) .
Pharmaceutical Research: It may be used in the synthesis of various pharmaceutical compounds, such as Nelotanserin, an inverse-agonist of 5-HT2A that was advanced into clinical trials for treating insomnia .
Molecular Dynamics Simulation: Companies like Ambeed utilize this compound in molecular dynamics simulations to understand stereochemistry and other molecular properties .
Safety and Hazards
This compound is associated with several hazards. It has been classified with the GHS06 pictogram and has the signal word “Danger” associated with it . Hazard statements include H301, H311, and H331 . Precautionary statements include P261, P264, P270, P271, P280, P302+P352, P304+P340, P310, P330, P361, P403+P233, P405, and P501 .
Mechanism of Action
Mode of Action
It is known that brominated and fluorinated compounds often interact with their targets through halogen bonding, which can lead to changes in the target’s function .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 1-(2-Bromo-3,4-difluorophenyl)ethanone . .
properties
IUPAC Name |
1-(2-bromo-3,4-difluorophenyl)ethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5BrF2O/c1-4(12)5-2-3-6(10)8(11)7(5)9/h2-3H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WDLYEXHPFCIQHE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=C(C(=C(C=C1)F)F)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5BrF2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.02 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-Bromo-3,4-difluorophenyl)ethanone |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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